Cas no 13307-77-2 (Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-)
13307-77-2 structure
Product Name:Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-
CAS No:13307-77-2
MF:C20H18OS
MW:306.421324253082
CID:223521
PubChem ID:298573
Update Time:2025-04-19
Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-
- 1,1-diphenyl-2-phenylsulfanylethanol
- (1-Hydroxy-1,1-diphenyl-ethyl-2)-phenyl-sulfid
- 1,1-diphenyl-2-(phenylsulfanyl)ethanol
- 1,1-Diphenyl-2-(phenylthio)-aethanol
- AC1L6TBH
- NSC170766
- Phenyl-< (2,2-diphenyl-2-hydroxy)-ethyl> -sulfid
- 13307-77-2
- DTXSID30305434
- NSC-170766
-
- Inchi: 1S/C20H18OS/c21-20(17-10-4-1-5-11-17,18-12-6-2-7-13-18)16-22-19-14-8-3-9-15-19/h1-15,21H,16H2
- InChI Key: XMRXBDQBIIJEBW-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC(C1C=CC=CC=1)(C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 306.10794
- Monoisotopic Mass: 306.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 20.23
- LogP: 4.71480
Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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